N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C18H17ClN2O5S/c1-23-11-6-5-10(19)16-14(11)20-18(27-16)21-17(22)9-7-12(24-2)15(26-4)13(8-9)25-3/h5-8H,1-4H3,(H,20,21,22)
• InChI Key: SHLKUHIKYOTGCA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)Cl)SC(=N2)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C18H17ClN2O5S
• Molecular Weight: 408.9 g/mol

Description

Synthesis Analysis

The synthesis of N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-3,4,5-trimethoxybenzamide involves benzoylation processes, as seen in related compounds. For example, N-(1,3-benzothiazol-2-yl)-2-methoxybenzamide was synthesized via the benzoylation of 2-aminobenzothiazole using 2-methoxybenzoylchloride, which may suggest similar synthetic pathways for the target compound (Prabukanthan et al., 2020).

Molecular Structure Analysis

The molecular structure of related benzamide compounds has been characterized by various spectroscopic methods and single crystal X-ray diffraction studies, providing insights into their intermolecular interactions, bond lengths, angles, and dihedral angles. These analyses help in understanding the structural configuration and stability of N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-3,4,5-trimethoxybenzamide (Karabulut et al., 2014).

Chemical Reactions and Properties

The chemical reactivity of benzamide derivatives often involves reactions with various reagents to form new compounds. For instance, the reaction of substituted pyrazole derivatives from benzamides underlines the chemical versatility of such structures. Although specifics on the target compound are scarce, these findings provide a general idea of possible reactions and transformations (Abdulla et al., 2013).

Physical Properties Analysis

The physical properties of benzamide compounds, such as crystal growth, thermal stability, and optical properties, are crucial for their application in material science and pharmaceuticals. The analysis of these properties through techniques like FT-IR, UV-NIR, and thermal analysis helps in determining the usability of these compounds under different conditions (Prabukanthan et al., 2020).

Scientific Research Applications

Pharmacological Properties and Applications

N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-3,4,5-trimethoxybenzamide derivatives have been investigated for their pharmacological properties. For example, a study on novel 4-thiazolidinone derivatives, including compounds with structural similarities to N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-3,4,5-trimethoxybenzamide, highlighted their potential as agonists of benzodiazepine receptors, showing considerable anticonvulsant activity in various models (Faizi et al., 2017). This research suggests that derivatives of the compound could have therapeutic applications in treating conditions related to convulsions or seizures.

Antimicrobial Activity

Another significant application of N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-3,4,5-trimethoxybenzamide derivatives is in the development of antimicrobial agents. Research on 5-(benzylidene)-3-phenylthiazolidin-4-one derivatives incorporating a thiazole ring, related structurally to N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-3,4,5-trimethoxybenzamide, demonstrated their potential in treating microbial diseases due to their antibacterial and antifungal properties (Desai et al., 2013).

Chemical Synthesis and Material Science

The compound and its derivatives are also of interest in chemical synthesis and materials science. For instance, research on the molecular structure of related benzamide compounds has provided insights into the influence of intermolecular interactions on molecular geometry, which is crucial for designing materials with specific physical properties (Karabulut et al., 2014).